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Abstract
The nucleus Samarium-152 (¹⁵²Sm), with 62 protons and 90 neutrons, stands as a critical

benchmark in the study of nuclear structure. Positioned at the onset of the rare-earth region of

deformation, it exhibits a rapid transition from a near-spherical vibrational structure to a well-

deformed rotational one. This transitional character makes ¹⁵²Sm an ideal laboratory for testing

and refining theoretical models of nuclear deformation. This guide provides an in-depth

analysis of the primary theoretical frameworks used to describe ¹⁵²Sm, with a focus on the

Interacting Boson Model (IBM) and geometric collective models. It includes a compilation of key

quantitative data, detailed overviews of relevant experimental protocols, and logical diagrams

to illustrate the relationships between theoretical concepts and experimental validation.

Introduction to Nuclear Deformation in Samarium-
152
The shape of an atomic nucleus is not static or uniformly spherical. It is determined by the

complex interplay of collective and single-particle motions of its constituent nucleons. The

Samarium isotopes provide a classic example of a quantum phase transition (QPT). As

neutrons are added from N=82 to N=92, the nuclear ground state shape evolves from spherical
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(e.g., ¹⁴⁸Sm) to permanently deformed and prolate (e.g., ¹⁵⁴Sm). ¹⁵²Sm, with N=90, lies

precisely at this transitional point, exhibiting characteristics of both vibrational and rotational

motion, making its structure a complex and compelling subject of study.[1][2] A key indicator of

this transition is the energy ratio R₄/₂ = E(4⁺₁)/E(2⁺₁), which for ¹⁵²Sm is approximately 3.01,

intermediate between the vibrational limit (~2.0) and the rotational limit (~3.33).[3]

Core Theoretical Models
Two major classes of models have been successfully applied to describe the collective states

and deformation in ¹⁵²Sm: the algebraic Interacting Boson Model and the geometric collective

models.

The Interacting Boson Model (IBM)
The Interacting Boson Model (IBM) simplifies the complex shell model by treating pairs of

valence nucleons (protons and neutrons) as bosons.[4] These bosons can occupy states with

angular momentum L=0 (s-bosons) or L=2 (d-bosons). The model's Hamiltonian and transition

operators are then constructed from the creation and annihilation operators for these bosons.

IBM-1: This version does not distinguish between proton and neutron bosons, providing a

simplified yet powerful framework for describing collective states.

IBM-2: This version explicitly separates proton (Nπ) and neutron (Nν) bosons, offering a

more microscopic foundation.[5]

The IBM is particularly useful for its description of dynamical symmetries, which correspond to

specific geometric shapes:

U(5) Symmetry: Describes the vibrations of a spherical nucleus.

SU(3) Symmetry: Describes the rotations of an axially symmetric deformed nucleus (a rotor).

O(6) Symmetry: Describes a gamma-unstable nucleus, soft with respect to triaxial

deformation.

¹⁵²Sm is a prime example of a nucleus that does not fit neatly into one of these limits. Instead, it

is best described as residing in the U(5)-SU(3) transitional region.[4] Furthermore, its properties
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are remarkably close to the predictions for the X(5) critical point symmetry, a special solution of

the Bohr Hamiltonian that describes the first-order phase transition between spherical and

axially deformed shapes.[3][6]

Geometric Collective Models
These models treat the nucleus as a deformable liquid drop, where the surface can undergo

collective vibrations and rotations. The shape is parameterized by the deformation parameters

β (related to the degree of quadrupole elongation) and γ (describing the deviation from axial

symmetry). The model Hamiltonian describes the kinetic and potential energy of these

collective motions. While conceptually straightforward, these models can effectively describe

the energy levels and transition probabilities of rotational and vibrational bands.[7]

Quantitative Data Presentation
The following tables summarize key experimental data for ¹⁵²Sm and compare them with

theoretical calculations from the Interacting Boson Model (IBM).

Table 1: Energy Levels of ¹⁵²Sm Bands
This table compares the experimental energy levels of the ground state band (gsb), beta band

(β₁), and gamma band (γ₁) with results from an IBM-1 calculation. The beta band is built on the

first excited 0⁺ state, and the gamma band is built on the first 2⁺ state not in the ground state

band.
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Level (Spin/Parity) Band
Experimental
Energy (keV)[1][8]

IBM-1 Calculated
Energy (keV)[3]

2⁺₁ gsb 121.78 122

4⁺₁ gsb 366.46 367

6⁺₁ gsb 706.70 711

8⁺₁ gsb 1125.46 1134

0⁺₂ β₁ 684.77 685

2⁺₂ β₁ 810.46 811

4⁺₂ β₁ 1023.20 1041

2⁺₃ γ₁ 1085.87 1086

3⁺₁ γ₁ 1233.87 1234

4⁺₃ γ₁ 1371.60 1372

Table 2: Reduced E2 Transition Probabilities
Reduced electric quadrupole (E2) transition probabilities, B(E2), are a sensitive probe of

nuclear collectivity and deformation. Values are given in Weisskopf units (W.u.).

Transition
Experimental B(E2)↓ (W.u.)
[9]

IBM-1 Calculated B(E2)↓
(W.u.)[3]

2⁺₁ → 0⁺₁ 148 ± 3 148

4⁺₁ → 2⁺₁ 210 ± 10 210

6⁺₁ → 4⁺₁ 240 ± 20 231

8⁺₁ → 6⁺₁ 250 ± 30 237

2⁺₂ → 0⁺₁ 2.5 ± 0.2 2.6

2⁺₃ → 0⁺₁ 4.5 ± 0.4 4.5
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Table 3: Quadrupole Deformation Parameter (β₂)
The quadrupole deformation parameter β₂ quantifies the nuclear elongation. It can be derived

from B(E2) values or calculated within various theoretical models.[10][11]

Method β₂ Value

From B(E2; 2⁺₁ → 0⁺₁)[10] 0.25

Interacting Boson Model (IBM) ~0.24

Relativistic-Hartree-Bogoliubov ~0.27

Triaxial Projected Shell Model (TPSM)[12] ~0.26

Experimental Protocols
The theoretical models are validated against experimental data obtained from a variety of

nuclear spectroscopy techniques. The following are overviews of key methodologies used to

study ¹⁵²Sm.

Coulomb Excitation
Coulomb excitation is a powerful technique to probe collective nuclear structure without the

complications of nuclear reactions.[13][14]

Principle: An incident beam of charged particles (e.g., alpha particles, heavy ions) is directed

at a target. At energies below the Coulomb barrier, the projectile interacts with the target

nucleus solely through the long-range electromagnetic force, exciting collective rotational

and vibrational states.[15]

Methodology:

Beam & Target: A beam of ions (e.g., ⁴⁰Ar, ⁵⁸Ni) is accelerated to an energy where the

projectile will not overcome the Coulomb barrier upon collision with a thin ¹⁵²Sm target foil.

Detection: Scattered projectiles and target nuclei are detected in particle detectors (e.g.,

silicon detectors) placed at various angles. This allows for the determination of the

scattering cross-section.
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Gamma-Ray Spectroscopy: High-purity germanium (HPGe) detectors are arranged

around the target to detect the gamma rays emitted as the excited states in ¹⁵²Sm decay.

[16]

Analysis: The yield of gamma rays, measured in coincidence with the scattered particles,

is used to determine the excitation probability. This probability is directly related to the

electromagnetic matrix elements, from which B(E2) values and quadrupole moments can

be extracted.[15]

Inelastic Neutron Scattering (n, n'γ)
Inelastic neutron scattering is particularly effective for studying low-spin, low-energy states.[17]

[18]

Principle: Neutrons have no charge and thus do not experience a Coulomb barrier, allowing

them to excite the nucleus at very low energies. By scattering neutrons off a target, kinetic

energy is transferred to the nucleus, promoting it to an excited state.

Methodology:

Neutron Beam: A nearly monoenergetic beam of neutrons is produced, typically via a

reaction like ³H(p,n)³He in a Van de Graaff accelerator.

Scattering: The neutron beam impinges on an enriched ¹⁵²Sm sample.

Gamma-Ray Detection: The de-excitation gamma rays are detected using HPGe

detectors. The energy of the incident neutron is varied, and the yield of each gamma ray is

measured as a function of neutron energy (an excitation function).

Analysis: The threshold energy at which a gamma ray first appears corresponds to the

energy of the excited state. By measuring the angular distribution of the emitted gamma

rays relative to the beam direction, the spins of the levels and the multipolarities of the

transitions can be determined.[17] Doppler-Shift Attenuation Methods (DSAM) can also be

employed to measure the lifetimes of excited states.[17][19]
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The following diagrams illustrate key conceptual frameworks for understanding the theoretical

and experimental study of ¹⁵²Sm.
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Caption: Symmetries of the Interacting Boson Model and the position of ¹⁵²Sm.
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Caption: Workflow for studying nuclear deformation from experiment to theory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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